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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and potential applications of 5-Ethyl-2-methoxybenzaldehyde
(CAS No. 85944-02-1). This document is intended to serve as a valuable resource for
researchers and professionals in organic synthesis, medicinal chemistry, and materials
science. While detailed experimental data for this specific compound is not abundantly
available in public literature, this guide synthesizes the known information and provides context
through comparative data from structurally related compounds.

Introduction

5-Ethyl-2-methoxybenzaldehyde is a substituted aromatic aldehyde featuring a benzaldehyde
core with a methoxy group at the 2-position and an ethyl group at the 5-position. This unique
substitution pattern influences its electronic properties and reactivity, making it a molecule of
interest for various synthetic applications. Its structural similarity to other
methoxybenzaldehydes, which are known for their roles as intermediates in the
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pharmaceutical, agrochemical, and fragrance industries, suggests a range of potential uses for
this compound. Notably, it has been identified as a valuable intermediate in the synthesis of
antiviral and anticancer drug candidates, highlighting its significance in medicinal chemistry.

Physicochemical Properties

Precise experimental data for 5-Ethyl-2-methoxybenzaldehyde is not extensively
documented. However, based on available information and comparison with analogous
compounds, the following properties can be summarized.

Property Value Source/Comment
IUPAC Name >Ethyl2-
methoxybenzaldehyde
CAS Number 85944-02-1
Molecular Formula C10H1202 [1]
Molecular Weight 164.20 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Characteristic aromatic [1]

] Approximate value;
- . ~170 °C (at atmospheric ) o
Boiling Point experimental verification is
pressure)
recommended.[1]

_ _ _ Likely a low-melting solid or
Melting Point Not available o
liquid at room temperature.

Density Not available

Soluble in common organic
N solvents (e.g., ethanol,
Solubility ] [1]
acetone, dichloromethane);

limited solubility in water.

Spectroscopic Characterization
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Detailed, publicly available spectra for 5-Ethyl-2-methoxybenzaldehyde are scarce. The
following are predicted and expected spectral characteristics based on its structure and data
from related compounds like 2-methoxybenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the aldehyde proton, the methoxy group, and the ethyl group. The
aromatic protons will likely appear as a complex multiplet or as distinct doublets and a
doublet of doublets in the range of & 6.9-7.8 ppm. The aldehyde proton should be a singlet at
a downfield chemical shift, typically around & 10.3 ppm. The methoxy protons will be a
singlet around & 3.9 ppm. The ethyl group will present as a quartet (CHz) around & 2.7 ppm
and a triplet (CHs) around & 1.2 ppm.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon
(around & 190 ppm), the aromatic carbons (in the range of d 110-160 ppm), the methoxy
carbon (around & 56 ppm), and the two carbons of the ethyl group (CHz around & 29 ppm
and CHs around & 16 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 5-Ethyl-2-methoxybenzaldehyde is expected to exhibit the following
characteristic absorption bands:

C=0 stretch (aldehyde): A strong band around 1680-1700 cm~1.

C-H stretch (aromatic and aliphatic): Multiple bands in the region of 2850-3100 cm~1.

C-O stretch (ether): A band in the region of 1240-1260 cm~1.

C-H bend (aromatic): Bands in the fingerprint region, indicative of the substitution pattern.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak (M*) for 5-Ethyl-2-methoxybenzaldehyde would
be observed at m/z 164. Key fragmentation patterns would likely involve the loss of the formyl
group (CHO) to give a fragment at m/z 135, and subsequent fragmentation of the aromatic ring
and substituents.
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Synthesis of 5-Ethyl-2-methoxybenzaldehyde

Two primary synthetic routes for 5-Ethyl-2-methoxybenzaldehyde have been proposed,
leveraging common organic reactions.

Synthesis via Friedel-Crafts Alkylation of 2-
Methoxybenzaldehyde

This approach involves the direct ethylation of the aromatic ring of 2-methoxybenzaldehyde.
The methoxy group is an ortho-, para-director, and while the aldehyde group is deactivating,
the ethyl group can be introduced at the para position to the methoxy group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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